Cas no 1160759-52-3 (4-cyano-3-Methylbenzoyl chloride)

• Product Name: 4-cyano-3-Methylbenzoyl chloride
• CAS No: 1160759-52-3
• MF: C₉H₆ClNO
• MW: 179.603041172028
• CID: 2098590
• Update Time: 2023-11-19

4-cyano-3-Methylbenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-cyano-3-Methylbenzoyl chloride
• BMONGHDYVFYZLL-UHFFFAOYSA-N
• CID 86666619
• Benzoyl chloride, 4-cyano-3-methyl-

• Inchi： 1S/C9H6ClNO/c1-6-4-7(9(10)12)2-3-8(6)5-11/h2-4H,1H3
• InChI Key： BMONGHDYVFYZLL-UHFFFAOYSA-N
• SMILES： ClC(C1=CC=C(C#N)C(C)=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 230
• Topological Polar Surface Area: 40.9